Cas no 2649057-96-3 (2-(2-isocyanatopropan-2-yl)-1-methoxy-3-methylbenzene)

• Product Name: 2-(2-isocyanatopropan-2-yl)-1-methoxy-3-methylbenzene
• CAS No: 2649057-96-3
• MF: C₁₂H₁₅NO₂
• MW: 205.253003358841
• CID: 6293063
• PubChem ID: 165860076
• Update Time: 2025-10-16

2-(2-isocyanatopropan-2-yl)-1-methoxy-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatopropan-2-yl)-1-methoxy-3-methylbenzene
• EN300-1870163
• 2649057-96-3

• Inchi： 1S/C12H15NO2/c1-9-6-5-7-10(15-4)11(9)12(2,3)13-8-14/h5-7H,1-4H3
• InChI Key： GJZRFJYDQXDTRF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C)=C1C(C)(C)N=C=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Monoisotopic Mass: 205.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 38.7Ų

Additional information on 2-(2-isocyanatopropan-2-yl)-1-methoxy-3-methylbenzene

Research Briefing on 2-(2-isocyanatopropan-2-yl)-1-methoxy-3-methylbenzene (CAS: 2649057-96-3) in Chemical Biology and Pharmaceutical Applications

The compound 2-(2-isocyanatopropan-2-yl)-1-methoxy-3-methylbenzene (CAS: 2649057-96-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its synthesis, biological activity, and therapeutic potential.

Recent studies have demonstrated that 2-(2-isocyanatopropan-2-yl)-1-methoxy-3-methylbenzene serves as a versatile intermediate in the synthesis of novel bioactive molecules. Its isocyanate functional group allows for efficient conjugation with various nucleophiles, making it a valuable building block in the development of targeted therapies. Researchers have successfully utilized this compound in the synthesis of small-molecule inhibitors targeting key enzymes involved in inflammatory and oncogenic pathways.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists explored the compound's potential as a covalent modifier of cysteine residues in protein targets. The research team employed structure-activity relationship (SAR) studies to optimize the compound's reactivity and selectivity, leading to the development of potent and selective inhibitors for challenging drug targets. The study reported significant improvements in binding affinity and pharmacokinetic properties when compared to traditional reversible inhibitors.

Another notable application of 2649057-96-3 has been in the field of antibody-drug conjugates (ADCs). Recent preclinical studies have demonstrated its utility as a linker payload in next-generation ADC development. The compound's stability under physiological conditions and controlled release properties make it particularly suitable for this application. Researchers have reported enhanced tumor-targeting efficiency and reduced off-target effects when using this compound as part of the ADC architecture.

From a safety and toxicological perspective, recent investigations have focused on understanding the compound's metabolic fate and potential toxicity profiles. Advanced analytical techniques, including high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, have been employed to characterize its metabolites and assess their biological activity. These studies have provided valuable insights into structure-toxicity relationships that will inform future drug design efforts.

Looking forward, the unique chemical properties of 2-(2-isocyanatopropan-2-yl)-1-methoxy-3-methylbenzene position it as a promising candidate for further exploration in drug discovery. Current research directions include its application in PROTAC (proteolysis targeting chimera) technology and as a warhead in covalent drug discovery. The compound's ability to form stable yet reversible bonds with biological targets offers exciting possibilities for the development of next-generation therapeutics with improved selectivity and reduced side effects.